Cas no 1433-27-8 (1-(tert-Butyl)-3-ethylcarbodiimide)

• Product Name: 1-(tert-Butyl)-3-ethylcarbodiimide
• CAS No: 1433-27-8
• Molecular Formula: C₇H₁₄N₂
• Molecular Weight: 126.19946
• CID: 98406
• PubChem ID: 24866701

1-(tert-Butyl)-3-ethylcarbodiimide Properties

Names and Identifiers

• 1-Tert-Butyl-3 ethylcarbodimide
• 1-(TERT-BUTYL)-3-ETHYLCARBODIIMIDE
• 1-TERT-BUTYL-3-ETHYLCARBODIIMIDE
• N'-tert-butyl-N-ethylmethanediimine
• N-(Ethylcarbonimidoyl)-2-methyl-2-propanamine
• N-ethyl-N'-tert-butylcarbodiimide
• N-tert-butyl-N'-ethylcarbodiimide
• N-tert-butyl-N'-ethylpropionamidine
• 1-Ethyl-3-tert-butylcarbodiimide
• N-Ethyl-N'-(tert-butyl)carbodiimide
• N-((ethyliMino)Methylene)-2-Methylpropan-2-aMine
• 1-tert-Butyl-3-ethylcarbodiiMide 99%
• TBEC
• 1433-27-8
• 1-tert-Butyl-3-ethylcarbodiimide, 99%
• [(tert-butylimino)methylidene](ethyl)amine
• SCHEMBL531924
• ethyl dimethylethylcarbodiimide
• AXTNYCDVWRSOCU-UHFFFAOYSA-N
• J-650109
• N/'-tert-butyl-N-ethylmethanediimine
• J-801014
• MFCD00209556
• J-670015
• AKOS015909616
• DTXSID50404675
• DB-250489
• G78071
• N\\'-tert-butyl-N-ethylmethanediimine

• MDL： MFCD00209556
• InChIKey： AXTNYCDVWRSOCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14N2/c1-5-8-6-9-7(2,3)4/h5H2,1-4H3
• SMILES： CCN=C=NC(C)(C)C

Computed Properties

• Exact Mass: 126.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 126.115698455g/mol
• Heavy Atom Count: 9
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• LogP: 1.97870
• PSA: 24.72000
• Refractive Index: n20/D 1.432(lit.)
• Boiling Point: 137-139 °C(lit.)
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.814 g/mL at 25 °C(lit.)